4-azido-3-chlorobenzonitrile
Overview
Description
4-azido-3-chlorobenzonitrile is a useful research compound. Its molecular formula is C7H3ClN4 and its molecular weight is 178.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-azido-3-chlorobenzonitrile involves the conversion of 3-chlorobenzonitrile to 4-azido-3-chlorobenzonitrile through a series of reactions.", "Starting Materials": [ "3-chlorobenzonitrile", "Sodium azide", "Copper(I) iodide", "Sodium iodide", "Dimethyl sulfoxide (DMSO)", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 3-chlorobenzonitrile in DMSO and add sodium azide. Heat the mixture to 80°C for 24 hours to obtain 4-azido-3-chlorobenzonitrile.", "Step 2: In a separate flask, dissolve copper(I) iodide and sodium iodide in acetic acid. Add the product from step 1 to the flask and heat the mixture to 80°C for 4 hours.", "Step 3: Add hydrochloric acid to the mixture to adjust the pH to 1. Extract the product with ethyl acetate and wash with water.", "Step 4: Neutralize the product with sodium hydroxide and extract with ethyl acetate. Dry the organic layer with sodium sulfate and evaporate the solvent to obtain 4-azido-3-chlorobenzonitrile as a white solid." ] } | |
CAS No. |
1515736-24-9 |
Molecular Formula |
C7H3ClN4 |
Molecular Weight |
178.6 |
Purity |
95 |
Origin of Product |
United States |
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